Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H9N3 B8564833 5,7-Dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile

5,7-Dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile

Cat. No. B8564833
M. Wt: 171.20 g/mol
InChI Key: APJRNYPBHCXTCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07790747B2

Procedure details

6-Bromo-5,7-dimethyl-imidazo[1,2-a]pyridine (985 mg, 4.26 mmol) was dissolved in DMF (15 ml). To this solution was added Zn(CN)2 (512 mg, 4.36 mmol), Pd2(dba)3 (40 mg, 0.044 mmol) and DPPF (49 mg, 0.088 mmol). The mixture was heated at 120° C. for 48 h. The mixture was then concentrated under vacuum and the residue was taken into CH2Cl2 (40 ml) and washed with H2O (30 ml×2) and brine (20 ml). The organic layer was concentrated and the residue was purified by column chromatography on silica gel (CH2Cl2/CH3OH, 18:1) to give 5,7-dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile (747 mg, 99%).
Name
6-Bromo-5,7-dimethyl-imidazo[1,2-a]pyridine
Quantity
985 mg
Type
reactant
Reaction Step One
Name
DMF
Quantity
15 mL
Type
reactant
Reaction Step One
Name
Zn(CN)2
Quantity
512 mg
Type
catalyst
Reaction Step Two
Name
Pd2(dba)3
Quantity
40 mg
Type
catalyst
Reaction Step Two
Name
DPPF
Quantity
49 mg
Type
catalyst
Reaction Step Two
Name
5,7-dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile
Yield
99%

Identifiers

REACTION_CXSMILES
Br[C:2]1[C:3]([CH3:12])=[CH:4][C:5]2[N:6]([CH:9]=[CH:10][N:11]=2)[C:7]=1[CH3:8].[CH3:13][N:14](C=O)C>[C-]#N.[C-]#N.[Zn+2].C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd].C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.[Fe+2]>[CH3:8][C:7]1[N:6]2[CH:9]=[CH:10][N:11]=[C:5]2[CH:4]=[C:3]([CH3:12])[C:2]=1[C:13]#[N:14] |f:2.3.4,5.6.7.8.9,10.11.12|

Inputs

Step One
Name
6-Bromo-5,7-dimethyl-imidazo[1,2-a]pyridine
Quantity
985 mg
Type
reactant
Smiles
BrC=1C(=CC=2N(C1C)C=CN2)C
Name
DMF
Quantity
15 mL
Type
reactant
Smiles
CN(C)C=O
Step Two
Name
Zn(CN)2
Quantity
512 mg
Type
catalyst
Smiles
[C-]#N.[C-]#N.[Zn+2]
Name
Pd2(dba)3
Quantity
40 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
Name
DPPF
Quantity
49 mg
Type
catalyst
Smiles
C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.[Fe+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was then concentrated under vacuum
WASH
Type
WASH
Details
washed with H2O (30 ml×2) and brine (20 ml)
CONCENTRATION
Type
CONCENTRATION
Details
The organic layer was concentrated
CUSTOM
Type
CUSTOM
Details
the residue was purified by column chromatography on silica gel (CH2Cl2/CH3OH, 18:1)

Outcomes

Product
Name
5,7-dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile
Type
product
Smiles
CC1=C(C(=CC=2N1C=CN2)C)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 747 mg
YIELD: PERCENTYIELD 99%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.